
2-Butyne CAS number and IUPAC nomenclature

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Butyne

Cat. No.: B1218202 Get Quote

An In-depth Technical Guide to 2-Butyne
For: Researchers, Scientists, and Drug Development Professionals

Introduction
2-Butyne, also known by its IUPAC name But-2-yne, is a symmetrical alkyne with the chemical

formula C₄H₆.[1][2] It is a colorless, volatile, and pungent liquid at standard temperature and

pressure.[1] As an alkyne, its chemistry is dominated by the carbon-carbon triple bond, making

it a valuable intermediate and building block in organic synthesis, including the development of

pharmaceuticals and advanced materials.[2][3] This document provides a comprehensive

overview of 2-Butyne, including its chemical and physical properties, detailed experimental

protocols for its synthesis and key reactions, and relevant safety information.

IUPAC Name: But-2-yne[1][4][5]

CAS Number: 503-17-3[1][4][5][6][7]

Synonyms: Dimethylacetylene, Crotonylene[1][4]

Chemical and Physical Properties
The physical and chemical properties of 2-Butyne are summarized in the table below. This

data is essential for designing experiments, understanding its reactivity, and ensuring safe

handling.
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Property Value Reference(s)

Molecular Formula C₄H₆ [1][5][7][8]

Molecular Weight 54.09 g/mol [5][8]

Boiling Point 26.95 - 27 °C [7][8]

Melting Point -32.2 °C [7][8]

Density 0.691 g/mL at 25 °C [7]

Refractive Index 1.392 - 1.393 at 20 °C [7][8]

Vapor Pressure 593 mmHg at 20 °C [8]

Flash Point -25 °C [7]

Solubility

Sparingly soluble to insoluble

in water; soluble in organic

solvents.

[3][6][7]

Lower Explosive Limit 1.4% [6]

Key Experimental Protocols
Detailed methodologies for the synthesis and a common reaction of 2-Butyne are provided

below. These protocols are designed to be reproducible in a standard laboratory setting.

Synthesis of 2-Butyne via Dehydrohalogenation of 2,3-
Dibromobutane
This protocol describes a common laboratory-scale synthesis of 2-Butyne from 2,3-

dibromobutane. The reaction proceeds via a double dehydrohalogenation using a strong base,

sodium amide, in liquid ammonia.[9][10]

Reagents and Equipment:

2,3-dibromobutane

Sodium amide (NaNH₂)
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Liquid ammonia (NH₃)

Suitable solvent (e.g., ether)

Ammonium chloride (NH₄Cl)

Reaction vessel equipped for low-temperature reactions (e.g., three-necked flask with a dry

ice/acetone condenser)

Stirring apparatus

Extraction and distillation glassware

Procedure:

Setup: Cool the reaction vessel to -78 °C using a dry ice/acetone bath.[9]

Reaction Medium: Condense liquid ammonia into the cooled reaction vessel.[9]

Base Addition: Carefully add sodium amide to the liquid ammonia with stirring to form a

suspension.[9]

Substrate Addition: Prepare a solution of 2,3-dibromobutane in a suitable solvent like ether.

Add this solution dropwise to the sodium amide suspension in liquid ammonia.[9]

Reaction: Stir the mixture at the temperature of liquid ammonia (approximately -33 °C) for

several hours to ensure the completion of the double dehydrohalogenation.[9]

Quenching: Carefully quench the reaction by the portion-wise addition of solid ammonium

chloride.[9][11]

Work-up: Allow the ammonia to evaporate overnight in a well-ventilated fume hood. To the

remaining residue, add water and extract the 2-Butyne product with an organic solvent (e.g.,

ether).[9][11]

Purification: Dry the combined organic layers and remove the solvent by distillation. The

crude 2-Butyne can be further purified by fractional distillation to yield the final product.[9]
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Hydrogenation of 2-Butyne to Butane
This protocol outlines the complete hydrogenation of 2-Butyne to produce butane. The reaction

requires a metal catalyst and an excess of hydrogen gas.

Reagents and Equipment:

2-Butyne

Hydrogen gas (H₂)

Metal catalyst (e.g., Palladium on carbon (Pd/C), Platinum (Pt), or Nickel (Ni))

Reaction flask suitable for hydrogenation

Hydrogen source (e.g., gas cylinder)

Stirring apparatus

Procedure:

Catalyst Preparation: In a suitable reaction flask, place the metal catalyst (e.g., Pd/C).

Substrate Addition: Add 2-Butyne to the flask.

Hydrogenation: Introduce excess hydrogen gas into the reaction vessel. The reaction is

typically carried out at a controlled temperature and pressure, depending on the specific

catalyst and scale.

Reaction: Stir the mixture vigorously to ensure efficient contact between the reactants and

the catalyst surface. The reaction involves the addition of two moles of H₂ across the triple

bond.

Monitoring: Monitor the reaction progress by observing hydrogen uptake or by analytical

techniques such as Gas Chromatography (GC).

Work-up: Once the reaction is complete, carefully vent the excess hydrogen. The catalyst

can be removed by filtration. The resulting product is butane.
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Visualization of Pathways and Workflows
Synthesis Pathway from Butane
The following diagram illustrates a multi-step synthetic route to produce 2-Butyne starting from

butane.[10] This pathway involves radical halogenation, elimination, addition, and a final double

elimination.

Butane

2-Bromobutane

 Br₂ / UV light 

But-2-ene

 alc. KOH 

2,3-Dibromobutane

 Br₂ / CCl₄ 

2-Butyne

 NaNH₂ / liq. NH₃ 

Click to download full resolution via product page

Caption: Multi-step synthesis of 2-Butyne from Butane.

Hydrogenation of 2-Butyne
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This diagram shows the stepwise hydrogenation of 2-Butyne. The initial step, which can be

selective with specific catalysts (e.g., Lindlar's catalyst, not detailed here), primarily forms cis-2-

butene. Further hydrogenation leads to the fully saturated alkane, butane.[12]

2-Butyne
(CH₃-C≡C-CH₃)

cis-2-Butene

 + H₂ / Catalyst 

Butane
(CH₃CH₂CH₂CH₃)

 + H₂ / Catalyst 

Click to download full resolution via product page

Caption: Stepwise hydrogenation of 2-Butyne to Butane.

Safety and Handling
2-Butyne is a highly flammable liquid and should be handled with extreme care.[6]

Flammability: It poses a significant fire hazard when exposed to heat or flames and may

react violently with strong oxidizing agents.[6][7]

Health Hazards: Inhalation can cause irritation to the eyes, skin, and respiratory tract.[6] It

may also act as a simple asphyxiant and possess some anesthetic properties.[8] Prolonged

or high-concentration exposure could lead to neurotoxic effects.[6]

Personal Protective Equipment (PPE): Always handle 2-Butyne in a well-ventilated area,

preferably a fume hood. Wear appropriate PPE, including chemical-resistant gloves, safety

goggles, and a lab coat.[6]
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Storage: Store in a cool, well-ventilated area away from sources of ignition and oxidizing

materials.[6][7]

Conclusion
2-Butyne is a fundamental building block in organic chemistry with a rich and versatile

reactivity profile centered around its internal triple bond.[3] Its well-defined physical properties

and established synthetic and reaction protocols make it a reliable substrate for complex

molecular synthesis. A thorough understanding of its properties, reaction mechanisms, and

safety precautions is critical for its effective and safe utilization in research and development,

particularly in the fields of medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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